Cas no 2306272-74-0 (8-fluoro-1-azaspiro[4.5]decane)
8-Fluoro-1-azaspiro[4.5]decane is a fluorinated spirocyclic amine compound with a rigid bicyclic structure, offering unique steric and electronic properties. The incorporation of fluorine enhances metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical research, particularly for CNS-targeted drug development. Its spirocyclic framework provides conformational restraint, which can improve binding selectivity and reduce off-target effects. The compound's synthetic versatility allows for further functionalization, enabling the exploration of structure-activity relationships in medicinal chemistry. Suitable for use in high-throughput screening and lead optimization, it serves as a key building block for novel bioactive molecules.
2306272-74-0 structure
Product Name:8-fluoro-1-azaspiro[4.5]decane
CAS No:2306272-74-0
MF:C9H16FN
MW:157.228446006775
CID:5280743
Update Time:2026-03-09
8-fluoro-1-azaspiro[4.5]decane Chemical and Physical Properties
Names and Identifiers
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- 1-Azaspiro[4.5]decane, 8-fluoro-
- 8-fluoro-1-azaspiro[4.5]decane
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- Inchi: 1S/C9H16FN/c10-8-2-5-9(6-3-8)4-1-7-11-9/h8,11H,1-7H2
- InChI Key: ZIOBHUOEBKJNBR-UHFFFAOYSA-N
- SMILES: N1C2(CCC(F)CC2)CCC1
8-fluoro-1-azaspiro[4.5]decane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1571236-100mg |
8-Fluoro-1-azaspiro[4.5]Decane |
2306272-74-0 | 98% | 100mg |
¥6649 | 2023-03-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1571236-250mg |
8-Fluoro-1-azaspiro[4.5]Decane |
2306272-74-0 | 98% | 250mg |
¥9980 | 2023-03-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1571236-500mg |
8-Fluoro-1-azaspiro[4.5]Decane |
2306272-74-0 | 98% | 500mg |
¥14336 | 2023-03-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1571236-1g |
8-Fluoro-1-azaspiro[4.5]Decane |
2306272-74-0 | 98% | 1g |
¥19204 | 2023-03-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3445-100MG |
8-fluoro-1-azaspiro[4.5]decane |
2306272-74-0 | 95% | 100MG |
¥ 1,920.00 | 2023-03-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3445-250MG |
8-fluoro-1-azaspiro[4.5]decane |
2306272-74-0 | 95% | 250MG |
¥ 3,075.00 | 2023-03-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3445-500MG |
8-fluoro-1-azaspiro[4.5]decane |
2306272-74-0 | 95% | 500MG |
¥ 5,121.00 | 2023-03-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3445-1G |
8-fluoro-1-azaspiro[4.5]decane |
2306272-74-0 | 95% | 1g |
¥ 7,682.00 | 2023-03-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3445-5G |
8-fluoro-1-azaspiro[4.5]decane |
2306272-74-0 | 95% | 5g |
¥ 23,047.00 | 2023-03-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3445-100mg |
8-fluoro-1-azaspiro[4.5]decane |
2306272-74-0 | 95% | 100mg |
¥1920.0 | 2024-04-22 |
8-fluoro-1-azaspiro[4.5]decane Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
2306272-74-0 (8-fluoro-1-azaspiro[4.5]decane) Related Products
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